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Compound of Interest

Compound Name:
2-(3,4-

Diethoxyphenyl)acetohydrazide

CAS No.: 91908-37-1

Cat. No.: B455812

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structural elucidation of 2-(3,4-
Diethoxyphenyl)acetohydrazide, a compound of interest in medicinal chemistry. This

document details the synthetic pathway, experimental protocols, and in-depth analysis of its

spectroscopic data, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy,

and Mass Spectrometry (MS). Furthermore, a potential biological signaling pathway is

proposed based on the known activities of related hydrazide derivatives. All quantitative data

are summarized in structured tables, and key processes are visualized through logical

diagrams to facilitate understanding.
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The synthesis of 2-(3,4-Diethoxyphenyl)acetohydrazide is accomplished through a three-

step process commencing with the commercially available precursor, 2-(3,4-

Diethoxyphenyl)acetonitrile. The synthetic workflow involves the hydrolysis of the nitrile to the

corresponding carboxylic acid, followed by Fischer esterification to the ethyl ester, and

concluding with hydrazinolysis to yield the target acetohydrazide.

Experimental Workflow: Synthesis of 2-(3,4-
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Step 1: Hydrolysis

Step 2: Esterification

Step 3: Hydrazinolysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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